Cas no 1932715-19-9 (Rel-(1R,2R)-2-(2-methoxyphenoxy)cyclopentan-1-ol)

• Product Name: Rel-(1R,2R)-2-(2-methoxyphenoxy)cyclopentan-1-ol
• CAS No: 1932715-19-9
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 5267501
• Update Time: 2025-05-20

Rel-(1R,2R)-2-(2-methoxyphenoxy)cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• Rel-(1R,2R)-2-(2-methoxyphenoxy)cyclopentan-1-ol
• starbld0005148
• (1R,2R)-2-(2-methoxyphenoxy)cyclopentan-1-ol

• Inchi： 1S/C12H16O3/c1-14-11-6-2-3-7-12(11)15-10-8-4-5-9(10)13/h2-3,6-7,9-10,13H,4-5,8H2,1H3/t9-,10-/m1/s1
• InChI Key： XNMFHEMQLBEGLX-NXEZZACHSA-N
• SMILES： O(C1C=CC=CC=1OC)[C@@H]1CCC[C@H]1O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 195
• XLogP3: 2.2
• Topological Polar Surface Area: 38.7

Additional information on Rel-(1R,2R)-2-(2-methoxyphenoxy)cyclopentan-1-ol

Rel-(1R,2R)-2-(2-methoxyphenoxy)cyclopentan-1-ol (CAS 1932715-19-9): A Versatile Chiral Building Block in Modern Organic Synthesis

The Rel-(1R,2R)-2-(2-methoxyphenoxy)cyclopentan-1-ol (CAS 1932715-19-9) represents an important chiral intermediate in contemporary pharmaceutical and fine chemical synthesis. This optically active cyclopentanol derivative has gained significant attention in recent years due to its unique structural features and broad utility in asymmetric synthesis. The compound's molecular formula C₁₂H₁₆O₃ and molecular weight of 208.25 g/mol make it particularly valuable for constructing complex molecular architectures with precise stereochemical control.

From a structural perspective, Rel-(1R,2R)-2-(2-methoxyphenoxy)cyclopentan-1-ol combines a cyclopentane ring with both a methoxyphenoxy substituent and a hydroxyl group in well-defined relative configurations. This arrangement creates multiple points for further chemical modification, making it a versatile chiral building block for medicinal chemistry applications. The presence of the 2-methoxyphenoxy group contributes to the compound's distinctive electronic properties, while the cyclopentanol core provides rigidity to the molecular framework.

The synthesis of Rel-(1R,2R)-2-(2-methoxyphenoxy)cyclopentan-1-ol typically involves stereoselective methods to ensure the correct configuration at both chiral centers. Modern approaches often employ catalytic asymmetric hydrogenation or enzymatic resolution techniques to achieve high enantiomeric purity. These synthetic strategies align with current industry trends toward green chemistry and sustainable manufacturing processes, addressing growing concerns about environmental impact in chemical production.

In pharmaceutical research, Rel-(1R,2R)-2-(2-methoxyphenoxy)cyclopentan-1-ol serves as a key intermediate for developing novel therapeutic agents. Its structural motifs appear in several drug candidates targeting neurological disorders and cardiovascular diseases. The compound's ability to impart specific three-dimensional orientation to pharmacophores makes it particularly valuable in structure-activity relationship (SAR) studies, where subtle changes in molecular geometry can dramatically affect biological activity.

The material science applications of Rel-(1R,2R)-2-(2-methoxyphenoxy)cyclopentan-1-ol are equally noteworthy. Researchers have utilized this chiral compound as a monomer for constructing stereoregular polymers with unique optical and mechanical properties. These advanced materials find applications in specialized coatings, liquid crystal displays, and other high-tech domains where molecular chirality influences macroscopic material behavior.

Quality control of Rel-(1R,2R)-2-(2-methoxyphenoxy)cyclopentan-1-ol typically involves advanced analytical techniques such as chiral HPLC, NMR spectroscopy, and mass spectrometry. The compound generally appears as a white to off-white crystalline powder with high chemical purity (>98%). Proper storage conditions recommend protection from light and moisture at controlled room temperature to maintain stability over extended periods.

From a commercial perspective, the global market for chiral intermediates like Rel-(1R,2R)-2-(2-methoxyphenoxy)cyclopentan-1-ol continues to expand, driven by increasing demand for enantiomerically pure pharmaceuticals. Current market analysis suggests growing interest from contract research organizations and academic institutions engaged in cutting-edge drug discovery programs. The compound's CAS number 1932715-19-9 serves as a unique identifier facilitating precise material tracking in global chemical commerce.

Recent scientific literature highlights innovative applications of Rel-(1R,2R)-2-(2-methoxyphenoxy)cyclopentan-1-ol in catalysis development and molecular recognition systems. Researchers have successfully incorporated this chiral scaffold into novel ligand systems for asymmetric catalysis, achieving remarkable enantioselectivity in various carbon-carbon bond forming reactions. These developments align with the pharmaceutical industry's ongoing pursuit of more efficient synthetic routes to complex chiral molecules.

Safety considerations for handling Rel-(1R,2R)-2-(2-methoxyphenoxy)cyclopentan-1-ol follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, appropriate personal protective equipment including gloves and safety glasses should be worn during manipulation. The compound's material safety data sheet (MSDS) provides comprehensive guidance on proper handling, storage, and disposal procedures in compliance with international chemical safety regulations.

The future outlook for Rel-(1R,2R)-2-(2-methoxyphenoxy)cyclopentan-1-ol appears promising as research continues to uncover new applications for this versatile chiral building block. Emerging areas such as bioconjugation chemistry and targeted drug delivery systems may benefit from the compound's unique structural features. Furthermore, advances in continuous flow chemistry and other modern synthetic methodologies may improve production efficiency for this valuable intermediate.

For researchers seeking high-purity Rel-(1R,2R)-2-(2-methoxyphenoxy)cyclopentan-1-ol, several specialized chemical suppliers offer the material in various quantities, typically ranging from milligram to kilogram scales. The compound's availability from multiple sources ensures reliable supply for ongoing research and development activities across the pharmaceutical and chemical industries.

In conclusion, Rel-(1R,2R)-2-(2-methoxyphenoxy)cyclopentan-1-ol (CAS 1932715-19-9) stands as an important tool in modern synthetic chemistry, enabling the construction of complex chiral molecules with precision and efficiency. Its diverse applications span pharmaceutical development, materials science, and catalysis research, making it a compound of continuing interest to the scientific community. As chiral technology advances, this versatile building block will likely play an increasingly significant role in addressing complex challenges in molecular design and synthesis.